Cas no 13524-78-2 (3,3-dimethyl-2,3-dihydro-1-benzofuran)

• Product Name: 3,3-dimethyl-2,3-dihydro-1-benzofuran
• CAS No: 13524-78-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1237545
• PubChem ID: 11159394
• Update Time: 2025-08-04

3,3-dimethyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2,3-dihydro-1-benzofuran
• Benzofuran, 2,3-dihydro-3,3-dimethyl-
• LogP
• 3,3-dimethyl-2,3-dihydrobenzofuran
• 3,3-dimethyl-2H-benzofur
• 2,3-dihydro-3,3-dimethyl benzofuran
• 2,3-Dihydro-3,3-dimethyl-benzofuran
• CS-0130882
• SCHEMBL321566
• 3,3-dimethyl-2H-1-benzofuran
• 3,3-dimethyl-2,3-dihydro-benzofuran
• InChI=1/C10H12O/c1-10(2)7-11-9-6-4-3-5-8(9)10/h3-6H,7H2,1-2H
• DA-24800
• G47714
• 13524-78-2
• EN300-188296
• BEIGEFOVGRASOO-UHFFFAOYSA-N

• Inchi： 1S/C10H12O/c1-10(2)7-11-9-6-4-3-5-8(9)10/h3-6H,7H2,1-2H3
• InChI Key： BEIGEFOVGRASOO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3,3-dimethyl-2,3-dihydro-1-benzofuran

Professional Introduction to Compound with CAS No. 13524-78-2 and Product Name: 3,3-dimethyl-2,3-dihydro-1-benzofuran

The compound with the CAS number 13524-78-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 3,3-dimethyl-2,3-dihydro-1-benzofuran, provides a detailed structural description of the molecule, which is characterized by a benzofuran core with specific substituents. This compound has been studied for its potential applications in various therapeutic areas, particularly in the synthesis of bioactive molecules.

Benzofuran derivatives are a class of heterocyclic compounds that have shown promise in medicinal chemistry due to their diverse biological activities. The structure of 3,3-dimethyl-2,3-dihydro-1-benzofuran includes a fused benzene and furan ring system, which is known to exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. These characteristics make it a valuable scaffold for developing novel drug candidates.

Recent advancements in the field of chemical biology have highlighted the importance of benzofuran derivatives in drug discovery. Researchers have been exploring the structural modifications of these compounds to enhance their pharmacological properties. The presence of the dimethyl group at the 3-position of the benzofuran ring in 3,3-dimethyl-2,3-dihydro-1-benzofuran contributes to its unique reactivity and binding affinity to biological targets. This has led to several innovative studies aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3,3-dimethyl-2,3-dihydro-1-benzofuran exhibit significant inhibitory activity against certain enzymes involved in cancer progression. The study utilized computational modeling and high-throughput screening techniques to identify promising analogs with enhanced efficacy and reduced toxicity. These findings underscore the compound's potential as a lead molecule for further development.

The synthesis of 3,3-dimethyl-2,3-dihydro-1-benzofuran involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for scaling up production and facilitating further research applications.

Moreover, the chemical stability of 3,3-dimethyl-2,3-dihydro-1-benzofuran under various storage conditions has been thoroughly evaluated. Studies have shown that proper handling and storage at controlled temperatures prevent degradation and maintain the integrity of the compound. This stability is essential for ensuring consistent performance in experimental settings and for potential future industrial applications.

The pharmacological evaluation of 3,3-dimethyl-2,3-dihydro-1-benzofuran has revealed intriguing interactions with biological targets. Preclinical studies have indicated that this compound modulates key signaling pathways involved in inflammation and cell proliferation. These findings align with current research trends aimed at developing targeted therapies for chronic diseases such as cancer and neurodegenerative disorders.

Future research directions include exploring the structural diversity of benzofuran derivatives like 3,3-dimethyl-2,3-dihydro-1-benzofuran through combinatorial chemistry approaches. By generating libraries of related compounds, researchers can accelerate the discovery process and identify novel bioactive molecules with improved therapeutic potential. Additionally, investigating the mechanisms of action will provide deeper insights into how these compounds interact with biological systems.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid analysis of large datasets. These tools have been instrumental in predicting the binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) properties of compounds like 3,3-dimethyl-2,3-dihydro-1-benzofuran. By leveraging these technologies, researchers can optimize molecular structures more efficiently and reduce the time required for drug development.

In conclusion, 13524-78-2and its corresponding product name, 33 dimethyl 23 dihydro 11 benzofuran, represent a significant advancement in pharmaceutical chemistry. The unique structural features and promising biological activities make this compound a valuable asset for ongoing research efforts aimed at developing novel therapeutics. Continued exploration into its pharmacological properties will likely yield groundbreaking discoveries in medicine.